Dodecane
Dodecane
Dodecane is a linear alkane mainly found in jet fuels.
Dodecane is a clear, colorless liquid, having a mild aliphatic hydrocarbon odor, which belongs to the family of acyclic alkanes and contains compounds like 3-methylundecane and 5-methylundecane.
, also known as N-dodecane or bihexyl, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2, and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the membrane (predicted from logP). is also a parent compound for other transformation products, including but not limited to, dodecyldimethylamine N-oxide, dodecanedioic acid, and 2, 7, 10-trimethyldodecane. is an alkane tasting compound that can be found in black walnut, garden tomato (var. ), and papaya. This makes a potential biomarker for the consumption of these food products. has been linked to the inborn metabolic disorders including celiac disease.
Dodecane is a straight-chain alkane with 12 carbon atoms. It has been isolated from the essential oils of various plants including Zingiber officinale (ginger). It has a role as a plant metabolite.
N-dodecane is a clear colorless liquid. (NTP, 1992)
Dodecane is a clear, colorless liquid, having a mild aliphatic hydrocarbon odor, which belongs to the family of acyclic alkanes and contains compounds like 3-methylundecane and 5-methylundecane.
, also known as N-dodecane or bihexyl, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2, and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the membrane (predicted from logP). is also a parent compound for other transformation products, including but not limited to, dodecyldimethylamine N-oxide, dodecanedioic acid, and 2, 7, 10-trimethyldodecane. is an alkane tasting compound that can be found in black walnut, garden tomato (var. ), and papaya. This makes a potential biomarker for the consumption of these food products. has been linked to the inborn metabolic disorders including celiac disease.
Dodecane is a straight-chain alkane with 12 carbon atoms. It has been isolated from the essential oils of various plants including Zingiber officinale (ginger). It has a role as a plant metabolite.
N-dodecane is a clear colorless liquid. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
112-40-3
VCID:
VC20852876
InChI:
InChI=1S/C12H26/c1-3-5-7-9-11-12-10-8-6-4-2/h3-12H2,1-2H3
SMILES:
CCCCCCCCCCCC
Molecular Formula:
C12H26
Molecular Weight:
170.33 g/mol
Dodecane
CAS No.: 112-40-3
Cat. No.: VC20852876
Molecular Formula: C12H26
Molecular Weight: 170.33 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Dodecane is a linear alkane mainly found in jet fuels. Dodecane is a clear, colorless liquid, having a mild aliphatic hydrocarbon odor, which belongs to the family of acyclic alkanes and contains compounds like 3-methylundecane and 5-methylundecane. , also known as N-dodecane or bihexyl, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2, and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the membrane (predicted from logP). is also a parent compound for other transformation products, including but not limited to, dodecyldimethylamine N-oxide, dodecanedioic acid, and 2, 7, 10-trimethyldodecane. is an alkane tasting compound that can be found in black walnut, garden tomato (var. ), and papaya. This makes a potential biomarker for the consumption of these food products. has been linked to the inborn metabolic disorders including celiac disease. Dodecane is a straight-chain alkane with 12 carbon atoms. It has been isolated from the essential oils of various plants including Zingiber officinale (ginger). It has a role as a plant metabolite. N-dodecane is a clear colorless liquid. (NTP, 1992) |
|---|---|
| CAS No. | 112-40-3 |
| Molecular Formula | C12H26 |
| Molecular Weight | 170.33 g/mol |
| IUPAC Name | dodecane |
| Standard InChI | InChI=1S/C12H26/c1-3-5-7-9-11-12-10-8-6-4-2/h3-12H2,1-2H3 |
| Standard InChI Key | SNRUBQQJIBEYMU-UHFFFAOYSA-N |
| Impurities | The common impurities or contaminants /minor products/ associated with the synthesis of n-dodecane are 5-methyl undecane (5%) and a mixture of 1-hexene and n-hexane. |
| SMILES | CCCCCCCCCCCC |
| Canonical SMILES | CCCCCCCCCCCC |
| Boiling Point | 421.3 °F at 760 mm Hg (NTP, 1992) 216.3 °C |
| Colorform | Colorless liquid |
| Flash Point | 165 °F (NTP, 1992) 83 °C (181 °F) - closed cup 165 °F (74 °C) (Closed Cup) 71 °C (From table) |
| Melting Point | 14.7 °F (NTP, 1992) -9.6 °C -9.55 °C -9.6°C |
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